2-Ethyl-4-methyl-6-(4-methylphenyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 2-ethyl-4-methyl-6-(4-methylphenyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C17H19N5O2/c1-4-20-15(23)13-14(19(3)17(20)24)18-16-21(9-10-22(13)16)12-7-5-11(2)6-8-12/h5-8H,4,9-10H2,1-3H3
• InChI Key: WITGYNHPMCOWMR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C3N2CCN3C4=CC=C(C=C4)C)N(C1=O)C
• Molecular Formula: C17H19N5O2
• Molecular Weight: 325.4 g/mol

Description

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties.

Mechanism of Action

The mechanism of action of imidazole compounds can vary widely depending on their specific structure and the biological system in which they are acting. For example, some imidazole compounds are used as curing agents for certain types of resins.

Future Directions

Given the broad range of chemical and biological properties of imidazole compounds, they have become an important synthon in the development of new drugs. Future research will likely continue to explore the potential of these compounds in various therapeutic applications.